Cas no 20844-04-6 (3-nitroquinoline-4-carbonitrile)

• Product Name: 3-nitroquinoline-4-carbonitrile
• CAS No: 20844-04-6
• MF: C₁₀H₅N₃O₂
• MW: 199.165601491928
• CID: 3903848
• Update Time: 2025-06-08

3-nitroquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbonitrile, 3-nitro-
• 3-nitroquinoline-4-carbonitrile

• Inchi： 1S/C10H5N3O2/c11-5-8-7-3-1-2-4-9(7)12-6-10(8)13(14)15/h1-4,6H
• InChI Key： JXECVBKEHHZQFE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C#N)=C([N+]([O-])=O)C=1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 330.2±27.0 °C(Predicted)
• pka: -2.31±0.24(Predicted)

Additional information on 3-nitroquinoline-4-carbonitrile

Comprehensive Overview of 3-Nitroquinoline-4-carbonitrile (CAS No. 20844-04-6): Properties, Applications, and Research Insights

3-Nitroquinoline-4-carbonitrile (CAS No. 20844-04-6) is a specialized organic compound belonging to the quinoline family, characterized by its unique nitro and cyano functional groups. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. The molecular structure of 3-nitroquinoline-4-carbonitrile features a quinoline backbone substituted with a nitro group at the 3-position and a cyano group at the 4-position, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for nitroquinoline derivatives has surged, driven by their utility in drug discovery and agrochemical development. Researchers are particularly interested in 3-nitroquinoline-4-carbonitrile due to its role as a precursor for bioactive compounds. For instance, quinoline-based molecules are frequently explored for their antimicrobial and anticancer properties, aligning with current trends in combating antibiotic resistance and personalized medicine. The compound’s CAS No. 20844-04-6 is often searched in academic databases and chemical supplier catalogs, reflecting its relevance in synthetic chemistry.

From a synthetic perspective, 3-nitroquinoline-4-carbonitrile is typically prepared through nitration and cyanation reactions of quinoline derivatives. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. The compound’s solubility in organic solvents such as DMSO and ethanol further enhances its practicality in laboratory settings. Notably, the nitroquinoline carbonitrile scaffold has been investigated for its photophysical properties, which are relevant to the development of organic light-emitting diodes (OLEDs) and sensors.

The growing interest in sustainable chemistry has also influenced research around 3-nitroquinoline-4-carbonitrile. Scientists are exploring greener synthetic routes, such as catalytic methods or solvent-free reactions, to minimize environmental impact. This aligns with broader industry trends toward green chemistry and circular economy principles. Additionally, computational studies leveraging AI-driven molecular modeling are being employed to predict the compound’s reactivity and optimize its synthesis, a topic frequently queried in scientific forums.

In material science, 3-nitroquinoline-4-carbonitrile serves as a building block for advanced polymers and coordination complexes. Its electron-withdrawing groups make it suitable for designing conductive materials or catalysts. For example, metal-organic frameworks (MOFs) incorporating quinoline derivatives have shown promise in gas storage and separation technologies. Such applications are highly searched in contexts like renewable energy and carbon capture, underscoring the compound’s interdisciplinary importance.

Safety and handling of 3-nitroquinoline-4-carbonitrile (CAS No. 20844-04-6) adhere to standard laboratory protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its nitro and cyano functionalities warrant cautious handling to avoid unintended reactions. Regulatory compliance, such as REACH and OSHA guidelines, is essential for industrial-scale production, a concern often raised in chemical manufacturing discussions.

In summary, 3-nitroquinoline-4-carbonitrile (CAS No. 20844-04-6) is a multifaceted compound with expanding applications in pharmaceuticals, materials, and green chemistry. Its structural features and reactivity continue to inspire innovations, making it a subject of persistent academic and industrial inquiry. As research progresses, this compound is likely to play a pivotal role in addressing contemporary challenges like drug development and sustainable technology.